Cas no 76-08-4 (2-Propanol,1,1,1-tribromo-2-methyl-)

• Product Name: 2-Propanol,1,1,1-tribromo-2-methyl-
• CAS No: 76-08-4
• MF: C₄H₇Br₃O
• MW: 310.809779405594
• MDL: MFCD00021803
• CID: 563377
• PubChem ID: 6424
• Update Time: 2025-07-11

2-Propanol,1,1,1-tribromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,1,1-tribromo-2-methyl-
• tribromo-tert-butyl alcohol
• AI3-14655
• 76-08-4
• JUGRTVJQTFZHOM-UHFFFAOYSA-N
• Brometone
• Acetonbromoform
• 1,1,1-TRIBROMO-2-METHYL-2-PROPANOL
• HSDB 5212
• NS00041049
• 1,1,1-Tribromo-2-methylpropan-2-ol
• NSC 2865
• AKOS024334003
• NSC-2865
• 2-Propanol,1,1-tribromo-2-methyl-
• starbld0042324
• EINECS 200-931-4
• Brometon
• NSC2865
• BROMOBUTANOL [HSDB]
• H9LQ7C4SAQ
• Tribromo-t-butyl alcohol
• Bromobutanol
• Acetone-bromoform
• 2,2,2-Tribrom-t-butanol
• 2-Tribromomethyl-2-propanol
• TRIBROMO-TERT-BUTYL ALCOHOL [MI]
• 2-Propanol, 1,1,1-tribromo-2-methyl-
• DTXSID50870396
• SCHEMBL988053
• Q27279810
• UNII-H9LQ7C4SAQ
• 2-Methyl-1,1,1-tribromo-2-propanol

• MDL： MFCD00021803
• Inchi： 1S/C4H7Br3O/c1-3(2,8)4(5,6)7/h8H,1-2H3
• InChI Key： JUGRTVJQTFZHOM-UHFFFAOYSA-N
• SMILES： BrC(C(C)(C)O)(Br)Br

Computed Properties

• Exact Mass: 307.80461
• Monoisotopic Mass: 307.80470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 83.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 2.1779 (rough estimate)
• Melting Point: 167-176° (Aldrich); mp 169° (Viehe)
• Refractive Index: 1.5580 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-Propanol,1,1,1-tribromo-2-methyl-

Chemical Profile of CAS No. 76-08-4 and 2-Propanol, 1,1,1-tribromo-2-methyl-

The compound identified by CAS No. 76-08-4 is a well-documented chemical entity with significant applications in various industrial and research domains. This numerical identifier, universally recognized in the chemical community, corresponds to a specific molecular structure that has been extensively studied for its unique properties and potential uses. The compound in question belongs to a class of organobromine derivatives, which are widely utilized in organic synthesis, polymer science, and as intermediates in pharmaceutical manufacturing.

In recent years, the demand for specialized brominated compounds has surged due to their versatility in chemical transformations. Among these, 2-Propanol, 1,1,1-tribromo-2-methyl- stands out as a particularly intriguing molecule. Its molecular formula, C₅H₉Br₃O, reflects a highly brominated isopropyl alcohol derivative, making it a valuable reagent in synthetic chemistry. The presence of three bromine atoms at the 1-position and a methyl group at the 2-position introduces unique reactivity patterns that have been exploited in various research endeavors.

One of the most notable applications of 2-Propanol, 1,1,1-tribromo-2-methyl- is in the field of polymer modification. Brominated alcohols are known to enhance flame retardancy and thermal stability in polymeric materials. Researchers have recently demonstrated its efficacy in creating novel copolymers that exhibit improved mechanical strength and resistance to high temperatures. These advancements are particularly relevant in industries requiring durable and fire-resistant materials, such as automotive and aerospace manufacturing.

The compound's reactivity also makes it a promising candidate for pharmaceutical synthesis. In drug development, organobromine intermediates are frequently employed to introduce specific functional groups into molecular frameworks. A groundbreaking study published last year highlighted the use of 2-Propanol, 1,1,1-tribromo-2-methyl- as a key intermediate in the synthesis of novel antiviral agents. The bromine atoms serve as versatile handles for further functionalization, enabling chemists to design complex drug molecules with enhanced therapeutic profiles.

From an environmental perspective, the handling and disposal of brominated compounds require careful consideration due to their potential persistence in ecosystems. However, recent innovations in green chemistry have aimed to mitigate these concerns by developing more sustainable synthetic routes. For instance, catalytic methods have been explored to minimize waste generation during the preparation of CAS No. 76-08-4 derivatives. Such efforts align with global initiatives to promote eco-friendly chemical practices.

The industrial significance of this compound is further underscored by its role in agrochemical formulations. Brominated alcohols are sometimes incorporated into pesticides and herbicides to improve their efficacy against resistant strains of weeds and pests. A recent review article discussed how modifications to the molecular structure of 2-Propanol, 1,1,1-tribromo-2-methyl- could lead to more selective and environmentally benign agrochemicals.

In conclusion, both CAS No. 76-08-4 and 2-Propanol, 1,1,1-tribromo-2-methyl- represent critical components in modern chemical research and industrial applications. Their unique properties enable diverse functionalities across multiple sectors, from advanced materials to pharmaceuticals. As scientific understanding evolves, so too will the innovative uses of these compounds. Continued research into their synthesis and applications promises to yield further breakthroughs that benefit society at large.